Cas no 1638765-05-5 (Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate)

Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate structure
1638765-05-5 structure
Product Name:Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
CAS No:1638765-05-5
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD28556847
CID:4610266
PubChem ID:122235340
Update Time:2024-11-04

Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
    • tert-butyl (3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
    • Carbamic acid, N-[3-(aminomethyl)bicyclo[1.1.1]pent-1-yl]-, 1,1-dimethylethyl ester
    • SB13294
    • 1-(Boc-amino)-3-(aminomethyl)bicyclo[1.1.1]pentane
    • t-Butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
    • tert-butylN-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
    • Z1939443637
    • tert-Butyl(3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl)carbamate
    • MFCD27987305
    • AKOS030238051
    • SCHEMBL22291484
    • tert-butyl N-[3-(aminomethyl)-1-bicyclo[1.1.1]pentanyl]carbamate
    • EN300-25020256
    • DTXSID701129701
    • P17187
    • EN300-1692178
    • AS-53841
    • 1638765-05-5
    • CS-0047966
    • Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate
    • MDL: MFCD28556847
    • Inchi: 1S/C11H20N2O2/c1-9(2,3)15-8(14)13-11-4-10(5-11,6-11)7-12/h4-7,12H2,1-3H3,(H,13,14)
    • InChI Key: UFBJOKMOUWUJNE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC12CC(CN)(C1)C2)=O

Computed Properties

  • Exact Mass: 212.152477885 g/mol
  • Monoisotopic Mass: 212.152477885 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.4
  • Molecular Weight: 212.29

Tert-butyl N-[3-(aminomethyl)bicyclo[1.1.1]pentan-1-yl]carbamate Pricemore >>

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